4-ethyl-5-(3-nitrophenyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-ethyl-3-(3-nitrophenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C10H10N4O2S/c1-2-13-9(11-12-10(13)17)7-4-3-5-8(6-7)14(15)16/h3-6H,2H2,1H3,(H,12,17)
• InChI Key: OPDJIMWSFJWMHI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NNC1=S)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C10H10N4O2S
• Molecular Weight: 250.28 g/mol

Description

4-ethyl-5-(3-nitrophenyl)-4H-1,2,4-triazole-3-thiol, also known as ENT3T, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a member of the 1,2,4-triazole family of compounds, which are known for their diverse biological activities.

Mechanism of Action

Target of Action

Similar compounds have been known to targetbeta-lactamase , a serine enzyme with a substrate specificity for cephalosporins .

Biochemical Pathways

More detailed studies are required to understand the downstream effects of this compound .

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound .

Action Environment

Environmental factors can significantly affect the behavior of chemical compounds .

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-ethyl-5-(3-nitrophenyl)-4H-1,2,4-triazole-3-thiol in lab experiments is its potent anti-cancer activity, which makes it a promising candidate for the development of new cancer drugs. However, its complex synthesis method and limited availability may pose challenges for researchers.

Future Directions

There are several future directions for research on 4-ethyl-5-(3-nitrophenyl)-4H-1,2,4-triazole-3-thiol, including:
1. Further studies on its mechanism of action to better understand its anti-cancer activity.
2. Development of more efficient synthesis methods to increase its availability for research.
3. Investigation of its potential use in combination with other anti-cancer drugs to enhance its effectiveness.
4. Studies on its potential applications in other areas of medicine, such as anti-inflammatory and antioxidant therapies.
In conclusion, 4-ethyl-5-(3-nitrophenyl)-4H-1,2,4-triazole-3-thiol is a promising compound that has gained significant attention in scientific research due to its unique properties. Its potent anti-cancer activity and potential applications in other areas of medicine make it a promising candidate for future research.

Synthesis Methods

The synthesis of 4-ethyl-5-(3-nitrophenyl)-4H-1,2,4-triazole-3-thiol can be achieved through a variety of methods, including the reaction of 3-nitrobenzaldehyde with ethyl acetoacetate, followed by the addition of thiourea and subsequent cyclization. Another method involves the reaction of 3-nitrobenzaldehyde with ethyl acetoacetate and thiosemicarbazide, followed by the addition of acetic acid and heating.

Scientific Research Applications

4-ethyl-5-(3-nitrophenyl)-4H-1,2,4-triazole-3-thiol has been extensively studied for its potential applications in various scientific fields. One of the most promising areas of research is in the development of new drugs for the treatment of cancer. Studies have shown that 4-ethyl-5-(3-nitrophenyl)-4H-1,2,4-triazole-3-thiol exhibits potent anti-cancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer. It has also been shown to be effective in inhibiting the growth of tumors in animal models.